5-Amino-4-(thiazol-4-yl)thiophene-3-carbonitrile

• Molecular Formula: C8H5N3S2
• Molecular Weight: 207.3 g/mol
• IUPAC Name: 5-amino-4-(1,3-thiazol-4-yl)thiophene-3-carbonitrile
• InChI: InChI=1S/C8H5N3S2/c9-1-5-2-13-8(10)7(5)6-3-12-4-11-6/h2-4H,10H2
• InChI Key: FBLMNXWUBBBJAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)N)C2=CSC=N2)C#N

Description

5-Amino-4-(thiazol-4-yl)thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C8H5N3S2 and its molecular weight is 207.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-nitro-4-(thiazol-4-yl)thiophene-3-carbonitrile (0.071 g, 0.31 mmol) in ethyl acetate (3 mL) was added tin (II) chloride dihydrate (0.29 g, 1.27 mmol). The reaction mixture was heated in an oil bath set at 70° C. under condenser. After 20 min. the mixture was cooled to RT and concentrated under reduced pressure. Purification by flash chromatography (silica, 40:60 ethyl acetate/hexane) gave 5-amino-4-(thiazol-4-yl)thiophene-3-carbonitrile (24 mgs, 38%) Retention time (min)=1.837, method [4], MS(ESI) 208.0 (M+H).